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Compound of Interest

Compound Name: 4-Chlorothiobenzamide

Cat. No.: B1225484 Get Quote

An In-Depth Technical Guide to 4-
Chlorothiobenzamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorothiobenzamide, a

versatile chemical compound with applications in synthesis and materials science. This

document details its fundamental properties, synthesis protocols, and key applications,

presenting data in a clear and accessible format for scientific professionals.

Core Chemical Identity
CAS Number: 2521-24-6[1][2][3][4]

Molecular Weight: 171.65 g/mol [1][2]

Physicochemical and Spectroscopic Data
A summary of the key physical and chemical properties of 4-Chlorothiobenzamide is

presented below. This data is essential for its handling, characterization, and application in

experimental settings.
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Property Value Reference

Molecular Formula C₇H₆ClNS [1][2]

Appearance White to yellow solid

Melting Point 127-130 °C

Boiling Point 275.6±42.0 °C (Predicted)

Density 1.341±0.06 g/cm³ (Predicted)

Water Solubility Insoluble

pKa 12.28±0.29 (Predicted)

Spectroscopic data for 4-Chlorothiobenzamide is available, including Infrared (IR) and Mass

Spectrometry (MS) data, which are crucial for its identification and structural elucidation.

Synthesis Protocols
The synthesis of 4-Chlorothiobenzamide can be achieved through various methods. Below

are two detailed experimental protocols for its preparation.

Protocol 1: Synthesis from 4-Chlorobenzonitrile and
Thioacetamide
This protocol outlines the synthesis of 4-Chlorothiobenzamide via the reaction of 4-

chlorobenzonitrile with thioacetamide in the presence of hydrogen chloride.

Experimental Procedure:

A mixture of 55.03 g of 4-chlorobenzonitrile and 75.13 g of thioacetamide is prepared in 600

ml of dimethylformamide.

The mixture is chilled in an ice bath and saturated with dry hydrogen chloride gas.

The reaction mixture is then slowly distilled on an oil bath at 100 °C.

Once the liquid has been removed, aqueous sodium bicarbonate is added to the residue.
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The resulting solid is collected by filtration.

The crude product is recrystallized from toluene to yield 48.35 g of 4-chlorothiobenzamide
as yellow crystals.

Protocol 2: Synthesis from 4-Chlorobenzonitrile and
Sodium Hydrogen Sulfide
This method describes the synthesis of 4-Chlorothiobenzamide using sodium hydrogen

sulfide and magnesium chloride.

Experimental Procedure:

A slurry is prepared with 70% sodium hydrogen sulfide hydrate (29 mmol) and magnesium

chloride hexahydrate (14.5 mmol) in 40 mL of dimethylformamide (DMF).

To this slurry, 4-Chlorobenzonitrile (14.5 mmol) is added, and the mixture is stirred at room

temperature for 2 hours.

The resulting green slurry is poured into 100 mL of water, and the precipitated solid is

collected by filtration.

The obtained product is resuspended in 50 mL of 1 N HCl and stirred for an additional 30

minutes.

The solid is filtered and washed with an excess of water.

Recrystallization of the residue from chloroform yields crystals of 4-chlorobenzothioamide

suitable for X-ray analysis.

Applications in Corrosion Inhibition
4-Chlorothiobenzamide has been investigated as a corrosion inhibitor for mild steel in acidic

environments. Its effectiveness is attributed to its ability to adsorb onto the metal surface,

forming a protective layer that impedes the corrosion process.

The table below summarizes the corrosion inhibition efficiency of 4-chlorothiobenzamide at

various concentrations.
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Inhibitor Concentration (ppm) Inhibition Efficiency (%)

100 85.2

200 90.5

300 93.8

400 96.1

500 97.5

The mechanism of corrosion inhibition can be visualized as a multi-step process, as depicted in

the following workflow diagram.
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Workflow of Corrosion Inhibition by 4-Chlorothiobenzamide.

Potential as a Scaffold for Antimicrobial Agents
While 4-Chlorothiobenzamide itself is not primarily studied for its direct antimicrobial

properties, its chemical structure serves as a valuable scaffold for the synthesis of derivatives

with potential biological activities. The thioamide group is a key functional group in various

pharmacologically active compounds. Research into derivatives of 4-Chlorothiobenzamide
could yield novel antimicrobial agents. Further investigation into the mechanism of action of

such derivatives may reveal specific cellular targets or signaling pathways that are disrupted,

opening new avenues for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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